![molecular formula C19H19FN2O3 B6539298 N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(4-fluorophenoxy)acetamide CAS No. 1060295-51-3](/img/structure/B6539298.png)
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(4-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(4-fluorophenoxy)acetamide” is a complex organic compound. It contains a cyclopropyl group, which is a three-membered carbon ring, and an acetamide group, which is a functional group consisting of a carbonyl group single-bonded to a nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by several key features, including the three-membered cyclopropyl ring, the carbamoyl group attached to the methyl group, and the fluorophenoxy group attached to the phenyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its specific molecular structure .Scientific Research Applications
- F5097-0834 derivatives have been synthesized and evaluated for their antimicrobial potential against both Gram-positive and Gram-negative bacterial species, as well as fungal strains .
- In the realm of cancer research, F5097-0834 derivatives were tested against estrogen receptor-positive human breast adenocarcinoma cells (MCF7) using the Sulforhodamine B (SRB) assay .
- The thiazole nucleus, a key component of F5097-0834, has a history of medicinal properties, including antimicrobial effects .
- Although not directly related to biological research, it’s worth noting that Edwards Vacuum offers a compact Pirani Gauge (APG200) for vacuum measurement across diverse applications .
Antimicrobial Activity
Anticancer Properties
Thiazole Nucleus and Antimicrobial Activity
Vacuum Measurement Applications
Emerging Applications of Ferrofluids
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-cyclopropyl-2-[4-[[2-(4-fluorophenoxy)acetyl]amino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c20-14-3-9-17(10-4-14)25-12-19(24)22-15-5-1-13(2-6-15)11-18(23)21-16-7-8-16/h1-6,9-10,16H,7-8,11-12H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBLFIBUWWCJGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-2-(4-(2-(4-fluorophenoxy)acetamido)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.